Cas no 61903-27-3 (1-Phenyl-1,4-diazepane)

• Product Name: 1-Phenyl-1,4-diazepane
• CAS No: 61903-27-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD00489693
• CID: 500976
• PubChem ID: 10921049
• Update Time: 2025-04-19

1-Phenyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1,4-diazepane
• 1H-1,4-Diazepine,hexahydro-1-phenyl-
• 1-Phenyl-[1,4]diazepane hydrochloride
• 1-Phenyl-[1,4]diazepane, 4-phenylhomopiperazine
• 1-phenyl-1,4-diazepane(SALTDATA: CH3COOH)
• 1-phenylhomopiperazine
• 4-phenylhomopiperazine
• hexahydro-1-phenyl-1H-1,4-diazepine
• hexahydro-4-phenyl-1,4-diazepine
• N-phenylhomopiperazine
• CS-0250528
• FAJGKPMGLMWSKW-UHFFFAOYSA-N
• AKOS009143578
• 61903-27-3
• EN300-51218
• DTXSID10448353
• AS-41694
• 1-PHENYL-[1,4]DIAZEPANE
• DB-023506
• SCHEMBL3066756
• phenylhomopiperazine
• MFCD00489693

• MDL： MFCD00489693
• Inchi： 1S/C11H16N2/c1-2-5-11(6-3-1)13-9-4-7-12-8-10-13/h1-3,5-6,12H,4,7-10H2
• InChI Key： FAJGKPMGLMWSKW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCNCCC1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 300.056 ℃ at 760 mmHg
• Flash Point: 137.559 °C
• Refractive Index: 1.533
• PSA: 15.27000
• LogP: 1.88010